

WN1316: An In-depth Technical Guide on the Initial Safety and Toxicity Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	WN1316	
Cat. No.:	B10826055	Get Quote

Disclaimer: Publicly available information on the specific safety and toxicity profile of **WN1316** is limited. This guide synthesizes the available preclinical data and contextualizes it within standard toxicological assessments for investigational new drugs. The experimental protocols and data tables, where specific **WN1316** data is unavailable, are representative of industry-standard methodologies for a compound of this class.

Executive Summary

WN1316 is an acylaminoimidazole derivative investigated for its neuroprotective properties, particularly in the context of amyotrophic lateral sclerosis (ALS). Developed by Neugen Pharma and Wakunaga Pharmaceutical, WN1316 has shown promise in preclinical models by mitigating oxidative stress and glial inflammation. While a Phase I clinical trial in human volunteers has been completed, detailed results regarding its safety and toxicity are not publicly disclosed. This document provides a comprehensive overview of the known preclinical information and outlines the standard safety and toxicity assessments that would be conducted for a compound like WN1316 to support its clinical development.

Chemical and Physical Properties

A clear understanding of a compound's chemical and physical properties is fundamental to its toxicological assessment.




Property	Value	Reference
Chemical Name	2-[mesityl(methyl)amino]-N-[4- (pyridin-2-yl)-1H-imidazol-2-yl] acetamide trihydrochloride	[1]
Molecular Formula	C26H29N5O · 3HCI	Inferred
Molecular Weight	458.82 g/mol (free base)	[1]
Chemical Class	Acylaminoimidazole	[1]
Appearance	Not publicly available	
Solubility	Not publicly available	
LogP	Not publicly available	_
рКа	Not publicly available	

Mechanism of Action and Signaling Pathway

WN1316 is a novel small molecule designed to selectively suppress oxidative stress-induced cell death. Its primary mechanism of action involves the activation of the Nrf2 (NF-E2-related factor 2) pathway, a critical regulator of endogenous antioxidant responses. By stimulating this pathway, **WN1316** enhances the expression of cytoprotective genes, thereby protecting cells from oxidative damage. Additionally, **WN1316** has been shown to suppress glial inflammation, a key pathological feature of neurodegenerative diseases like ALS.







Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. ophthalmologytimes.com [ophthalmologytimes.com]
- To cite this document: BenchChem. [WN1316: An In-depth Technical Guide on the Initial Safety and Toxicity Profile]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10826055#initial-safety-and-toxicity-profile-of-wn1316]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com